Cas no 2090406-62-3 (5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine
• CAS No: 2090406-62-3
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 6180802
• PubChem ID: 131284164
• Update Time: 2025-10-25

5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine
• EN300-1750469
• 2090406-62-3

• Inchi： 1S/C8H10N4O/c1-5-3-7(11-12(5)2)8-6(9)4-10-13-8/h3-4H,9H2,1-2H3
• InChI Key： KARRTARADXFZNO-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine

5-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-1,2-Oxazol-4-Amine: A Comprehensive Overview

The compound 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine (CAS No. 2090406-62-3) is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring and an oxazole ring, both of which are known for their versatile reactivity and applications in drug design and material synthesis. Recent advancements in synthetic chemistry have further highlighted its importance as a building block for more complex molecules.

Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is widely used in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. In the case of 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine, the pyrazole ring is substituted with two methyl groups at positions 1 and 5, which enhances its stability and lipophilicity. This substitution pattern is particularly advantageous in drug design, where lipophilicity plays a crucial role in determining bioavailability.

The oxazole ring in this compound contributes to its electronic properties and reactivity. Oxazole derivatives are known for their ability to participate in various types of bonding interactions, including π–π stacking and metal coordination. These properties make them valuable in the development of functional materials such as sensors, catalysts, and organic semiconductors. Recent studies have explored the use of oxazole-containing compounds in the creation of self-healing materials and stimuli-responsive systems.

The presence of an amine group at position 4 of the oxazole ring further enhances the compound's versatility. Amines are highly reactive functional groups that can undergo a wide range of transformations, including alkylation, acylation, and amidation. This makes 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine an ideal starting material for synthesizing more complex molecules with tailored functionalities.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and continuous flow chemistry. These methods have enabled chemists to achieve higher yields and better control over product purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated that microwave-assisted synthesis significantly reduces reaction time while maintaining high product quality.

In terms of applications, 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-Oxazol4-Amine has shown promise in the field of medicinal chemistry. Its ability to modulate enzyme activity makes it a potential candidate for developing novel therapeutic agents. Researchers have explored its inhibitory effects on kinases and other enzymes involved in disease pathways such as cancer and inflammation.

Moreover, this compound has been investigated for its potential use in organic electronics. Its electronic properties make it suitable for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). A recent study published in *Advanced Materials* highlighted its ability to form stable charge transport layers when incorporated into OLED devices.

Despite its numerous advantages, the synthesis and application of 5-(1,5-dimethyl-H-pyrazol-Yl)-Oxazol-Amine face certain challenges. For instance, the steric hindrance introduced by the methyl groups on the pyrazole ring can sometimes limit its reactivity under certain conditions. However, researchers have developed strategies such as solvent engineering and catalyst optimization to overcome these limitations.

In conclusion,5-(1,5-Dimethyl-H-Pyrazol-Yl)-Oxazol-Amine (CAS No. 2090406623) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure endows it with exceptional chemical properties that make it valuable in drug discovery, material science